Cas no 42821-92-1 (Methyl 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: Methyl 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 42821-92-1
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• MDL: MFCD06203889
• CID: 827561
• Update Time: 2025-05-28

Methyl 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 1,2,3,4-tetrahydro-2,4-dioxo-5-Pyrimidinecarboxylic acid methyl ester
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-2,4-dioxo-, methyl ester
• Methyl 2,4-dihydroxypyriMidine-5-carboxylate
• methyl 2,4-dioxo-1H-pyrimidine-5-carboxylate
• RARECHEM AL BF 0788
• NSC602880
• isoorotic acid methyl ester
• 2,4-DIOXO-1,2,3,4-TETRAHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID METHYL ESTER
• Methyl 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• MDL： MFCD06203889
• Inchi： 1S/C6H6N2O4/c1-12-5(10)3-2-7-6(11)8-4(3)9/h2H,1H3,(H2,7,8,9,11)
• InChI Key： LNFWHIMRFZBBFO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC(NC1=O)=O)=O

Computed Properties

• Exact Mass: 170.03300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 281
• Topological Polar Surface Area: 84.5

Experimental Properties

• Density: 1.412
• Melting Point: 282 ºC
• PSA: 92.02000
• LogP: -1.15020

Methyl 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Methyl 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Research Brief on Methyl 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS: 42821-92-1)

Methyl 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS: 42821-92-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and potential clinical implications.

One of the most notable applications of Methyl 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is its role as a precursor in the synthesis of pyrimidine derivatives. Pyrimidines are essential building blocks in nucleic acids and have been extensively studied for their pharmacological properties. Recent research has demonstrated the compound's utility in the efficient synthesis of substituted pyrimidines, which exhibit promising activity against a range of diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this intermediate in the development of novel inhibitors targeting viral polymerases.

In addition to its synthetic versatility, Methyl 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been investigated for its direct biological effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit significant anticancer activity by inhibiting key enzymes involved in tumor proliferation. The researchers employed molecular docking and in vitro assays to validate the compound's mechanism of action, providing a solid foundation for further preclinical studies.

Another area of interest is the compound's potential in anti-inflammatory therapies. A recent publication in European Journal of Pharmacology (2023) highlighted its role in modulating inflammatory pathways, particularly through the inhibition of cyclooxygenase-2 (COX-2). These findings suggest that Methyl 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate could serve as a scaffold for designing new anti-inflammatory drugs with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and ensuring its safety profile. Ongoing research is focused on structural modifications to enhance bioavailability and reduce toxicity. For example, a 2023 study in Drug Development Research explored the use of prodrug strategies to improve the delivery of Methyl 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate derivatives to target tissues.

In conclusion, Methyl 2,4-Dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS: 42821-92-1) continues to be a valuable compound in medicinal chemistry, with diverse applications in drug discovery and development. Its role as a synthetic intermediate and its direct biological activities make it a promising candidate for further research. Future studies should focus on translating these findings into clinically viable therapeutics, addressing challenges related to drug delivery and safety.